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Abstract
This technical guide provides a comprehensive overview of the chemical structure,

stereochemistry, synthesis, and characterization of Tert-butyl 5-aminoindoline-1-
carboxylate. This compound, identified by CAS number 129487-92-9, is a valuable

intermediate in the synthesis of various biologically active molecules. This document

consolidates available data on its physical and spectral properties, offers a detailed

experimental protocol for its synthesis, and discusses its stereochemical nature. While specific

biological activities and signaling pathway involvement for this particular molecule are not

extensively documented, the broader context of substituted indolines' bioactivity is also briefly

addressed.

Chemical Structure and Properties
Tert-butyl 5-aminoindoline-1-carboxylate is a bicyclic aromatic amine derivative. The core of

the molecule is an indoline ring system, which is an indole with a saturated 2,3-bond. The
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nitrogen atom of the indoline ring is protected by a tert-butoxycarbonyl (Boc) group, and an

amino group is substituted at the 5-position of the benzene ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

